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Aspect Key Findings in Rodents

| Carcinogenicity | • Causes liver tumors in mice and rats [1]. • Preweanling and weanling mice are more

sensitive to tumor induction [1]. | | Genotoxicity | • Formation of hepatic DNA adducts in vivo and in vitro is

demonstrated [1]. • Metabolite 1′-sulfoxyestragole is the ultimate genotoxic carcinogen [2] [3]. | | Metabolic

Activation | • Hydroxylation to 1′-hydroxyestragole (catalyzed by CYP enzymes) [2]. • Subsequent

sulfoconjugation to 1′-sulfoxyestragole (catalyzed by SULT enzymes) [2]. | | Potency | • The 1′-hydroxy

metabolite is a stronger hepatocarcinogen than the parent estragole [1]. |

Quantitative Data from Rodent Studies

Study Description Dosing & Route Key Results & Doses

NTP 2-year bioassay (Methyl
Eugenol, a related compound)

37 mg/kg/day by gavage
[1]

Lowest dose at which carcinogenicity
and hepatotoxicity were reported [1].

Subchronic Toxicity
(Estragole)

100 mg/kg [1] Increased liver weight at a dose lower
than the carcinogenic dose [1].

Tumor Induction (Safrole,
Estragole, Methyl Eugenol)

Repetitive intraperitoneal
injection for 20 days [1]

Induced liver tumors in preweanling and
weanling mice at approx. 10-12 months

[1].
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Study Description Dosing & Route Key Results & Doses

No Observable Adverse
Effect Level (NOAEL)

~260 mg/kg (average for
rats and mice) [4]

Equivalent to ~25 ml of basil essential oil
for a 70 kg adult [4].

Experimental Protocols for Key Assays

Researchers typically follow these methodologies to investigate estragole's carcinogenic potential:

In Vivo Carcinogenicity Studies: Rodents (typically mice like CD-1 and B6C3F1 strains) are dosed
with estragole via oral gavage, intraperitoneal (ip), or subcutaneous injection, often for periods

ranging from 20 days to 2 years [1]. Studies monitor endpoints including liver tumor incidence,
histopathology, and chronic hepatotoxicity [1].

DNA Adduct Detection (In Vivo and In Vitro): Estragole or its metabolites are incubated with
biological systems (e.g., hepatic S9 fractions, live animals). DNA is extracted and analyzed using

sophisticated techniques like isotope-dilution coupled with modified Edman degradation to identify
and quantify specific adducts such as isoestragole-2'-deoxyguanosine and isoestragole-2'-
deoxyadenosine [2].
Hemoglobin Adduct Monitoring: A pilot investigation in humans consuming estragole-rich fennel

tea measured the hemoglobin adduct N-(isoestragole-3-yl)-valine (IES-Val) in blood as a biomarker
of internal exposure to the reactive metabolite, showing a significant increase during consumption [2].

Metabolic Activation Pathway

The metabolic activation of estragole into its ultimate carcinogenic form involves a well-defined two-step

pathway, which can be visualized in the following diagram. This reactive metabolite can then bind to DNA,

forming adducts that initiate carcinogenesis.
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Research Context and Relevance

Human Relevance is Uncertain: The doses required to induce tumors in rodents are very high, and
the No Observable Adverse Effect Level (NOAEFootnote L) in rodents is approximately 260
mg/kg [4]. For a 70 kg adult, this equates to an unrealistic daily consumption of about 47 grams of
tarragon essential oil [4].

The "Matrix Effect" is Crucial: Studies using pure estragole may not represent the real-world
risk from consuming plants like fennel or basil [3] [4]. Research shows that basil extract can
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completely inhibit the DNA damage induced by pure 1'-hydroxyestragole in human liver cells,

suggesting other compounds in the whole plant have a protective effect [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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